2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropylphenyl)acetamide

• Molecular Formula: C23H21BrN2O3S
• Molecular Weight: 485.4 g/mol
• IUPAC Name: 2-(9-bromo-5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C23H21BrN2O3S/c1-15(2)17-7-3-5-9-20(17)25-23(27)14-26-21-12-11-16(24)13-19(21)18-8-4-6-10-22(18)30(26,28)29/h3-13,15H,14H2,1-2H3,(H,25,27)
• InChI Key: DQNBAABBKSRIJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CN2C3=C(C=C(C=C3)Br)C4=CC=CC=C4S2(=O)=O

Description

2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropylphenyl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a brominated dibenzo-thiazine core, which is known for its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropylphenyl)acetamide typically involves multiple steps:

Formation of the dibenzo-thiazine core: This step involves the cyclization of appropriate precursors under controlled conditions.

Bromination: The dibenzo-thiazine core is then brominated using bromine or a bromine-containing reagent.

Sulfonation: The brominated product undergoes sulfonation to introduce the dioxido groups.

Acetamide formation: Finally, the acetamide group is introduced through a reaction with an appropriate acylating agent.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the bromine atom or the sulfonyl groups, potentially leading to debromination or desulfonation.

Substitution: The bromine atom in the compound can be substituted by other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like sodium azide or thiourea can be employed under mild conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Debrominated or desulfonated derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Potential use as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of advanced materials or as a catalyst in various chemical reactions.

Mechanism of Action

The exact mechanism of action of 2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropylphenyl)acetamide depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The brominated and sulfonyl groups are likely critical for its activity, influencing its binding affinity and reactivity.

Comparison with Similar Compounds

Similar Compounds

2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid: Shares the same core structure but differs in the functional groups attached.

N-(2-isopropylphenyl)acetamide: Lacks the dibenzo-thiazine core and bromine atom.

Uniqueness

2-(9-bromo-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-(2-isopropylphenyl)acetamide is unique due to its combination of a brominated dibenzo-thiazine core with an acetamide group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.